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Compound of Interest

Compound Name: Ciprofloxacin Lactate

Cat. No.: B1203980 Get Quote

Introduction

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic highly effective against a wide

range of Gram-positive and Gram-negative bacteria.[1] Its primary application in cell culture is

the prevention and elimination of microbial contamination, particularly insidious Mycoplasma

infections, which can significantly alter cell physiology and compromise experimental results.[1]

[2] Ciprofloxacin lactate is a salt form of ciprofloxacin, which enhances its solubility in

aqueous solutions, making it suitable for preparing concentrated stock solutions for laboratory

use.[3][4][5] The mechanism of action involves the inhibition of bacterial DNA gyrase and

topoisomerase IV, enzymes essential for DNA replication, transcription, and repair, ultimately

leading to bacterial cell death.[6] While highly effective against prokaryotic targets, it is

important for researchers to be aware of potential off-target effects on eukaryotic cells at higher

concentrations.

Quantitative Data Summary
The following tables summarize the key properties and recommended concentrations of

ciprofloxacin lactate for cell culture applications.

Table 1: Physicochemical Properties of Ciprofloxacin Lactate
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Property Value/Description Source(s)

Appearance
White to slightly yellow
crystalline powder

[3]

Molecular Formula C₁₇H₁₈FN₃O₃ · C₃H₆O₃ [5]

Solubility

Soluble in water, slightly

soluble in methanol, insoluble

in ethanol.

[3][4]

Storage (Powder)
Store at 15°C to 30°C in a dry,

dark place.
[1][3]

Storage (Solution) Store frozen at -25°C to -15°C. [1]

| Stability (Solution) | Stable for at least 42 days at 37°C (at 25 mg/L). Commercially prepared

IV solutions (2 mg/mL) are stable for 4 hours at 25°C. |[7][8] |

Table 2: Recommended Concentrations for Cell Culture
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Application
Recommended
Working
Concentration

Notes Source(s)

Mycoplasma

Elimination
10 µg/mL

Treatment for 1-2
weeks is typically
effective.

[2][9]

General Bacterial

Contamination
5 - 25 µg/mL

Effective against a

broad spectrum of

Gram-positive and

Gram-negative

bacteria.

[1]

Routine Prevention 1 - 10 µg/mL

Used in media to

prevent the growth of

contaminants. No

cytotoxic effects are

typically observed at

~1 µg/mL.

[10]

| Potential Cytotoxicity | > 25 µg/mL | Concentrations of 25 µg/mL can inhibit proliferation of

some cell lines. Concentrations > 80 µg/mL can induce apoptosis. |[6][11] |

Experimental Protocols
Protocol 1: Preparation of 10 mg/mL Ciprofloxacin
Lactate Stock Solution (1000X)
This protocol describes the preparation of a 10 mg/mL stock solution, which can be

conveniently diluted 1:1000 to achieve a final working concentration of 10 µg/mL.

Materials:

Ciprofloxacin Lactate powder

Cell culture-grade water or Water for Injection (WFI)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3282011/
http://labs.bio.unc.edu/salmon/protocolstissuecultureptk1.html
https://lifescienceproduction.co.uk/wp-content/uploads/2020/02/Product-Information-Sheet-Corning-Ciprofloxacin-Hydrochloride.pdf
https://www.serva.de/enDE/ProductDetails/5462_432_47977_Ciprofloxacin_Hydrochloride_research_grade_212_432.html
https://www.mdpi.com/1422-0067/25/9/4919
https://www.researchgate.net/figure/Effect-of-ciprofloxacin-on-the-cell-cycle-Proportion-of-cells-at-various-phases-of-the_fig2_43535188
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.benchchem.com/product/b1203980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, conical centrifuge tubes (15 mL or 50 mL)

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile, cryovials or microcentrifuge tubes for aliquoting

Calibrated analytical balance and weighing paper

Vortex mixer

Methodology:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Weighing: Carefully weigh out 100 mg of Ciprofloxacin Lactate powder and transfer it to a

sterile 15 mL conical tube.

Solubilization: Add 10 mL of cell culture-grade water to the conical tube.

Dissolution: Cap the tube securely and vortex until the powder is completely dissolved. The

solution should be clear and slightly yellowish.[8]

Sterile Filtration: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the tip of the syringe.

Aliquoting: Dispense the sterile-filtered solution into pre-labeled, sterile cryovials in

convenient volumes (e.g., 100 µL or 500 µL). Aliquoting prevents repeated freeze-thaw

cycles which can degrade the antibiotic.

Storage: Store the aliquots at -20°C. Frozen solutions are stable for extended periods.[1]
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Stock Solution Preparation Workflow

Weigh 100 mg
Ciprofloxacin Lactate

Add 10 mL
Cell Culture-Grade Water

Vortex to Dissolve

Sterile Filter
(0.22 µm Syringe Filter)

Aliquot into Sterile Vials

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile 10 mg/mL ciprofloxacin lactate stock solution.

Protocol 2: Application in Cell Culture for Mycoplasma
Elimination
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This protocol outlines the procedure for treating a contaminated cell culture with ciprofloxacin.

Materials:

Contaminated cell culture flask or plate

Complete cell culture medium (with serum and other supplements)

10 mg/mL Ciprofloxacin Lactate stock solution (prepared as in Protocol 1)

Sterile pipettes

Methodology:

Thaw Stock Solution: Remove one aliquot of the 10 mg/mL ciprofloxacin stock solution from

the -20°C freezer and thaw it at room temperature or in a 37°C water bath.

Prepare Medicated Medium: In a sterile tube or bottle, prepare the required volume of

complete cell culture medium. Add the ciprofloxacin stock solution at a 1:1000 dilution. For

example, to prepare 50 mL of medium, add 50 µL of the 10 mg/mL stock solution. This yields

a final concentration of 10 µg/mL.

Culture Treatment: Aspirate the old medium from the contaminated cell culture. Replace it

with the freshly prepared ciprofloxacin-containing medium.

Incubation: Return the cells to the incubator and culture under standard conditions.

Duration of Treatment: Continue to culture the cells in the ciprofloxacin-containing medium

for at least 1-2 weeks, changing the medium every 2-3 days as required by the cell line.[9]

Post-Treatment: After the treatment period, switch back to a standard antibiotic-free medium

for at least two passages.

Verification: Test the culture for the presence of Mycoplasma using a reliable method (e.g.,

PCR, ELISA, or culture-based test) to confirm successful elimination.

Mechanism of Action and Potential Cellular Effects
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Ciprofloxacin's antibacterial efficacy stems from its ability to disrupt DNA synthesis in

prokaryotes. However, at concentrations higher than those typically used for contamination

control, it can have off-target effects on mammalian cells, primarily through the inhibition of

mitochondrial topoisomerase II and induction of DNA damage, which can trigger cell cycle

arrest and apoptosis.[6][11][12]

Bacterial Mechanism of Action

Ciprofloxacin
DNA Gyrase &

Topoisomerase IV
Inhibits DNA Replication

& Repair Blocked
Bacterial Cell Death

Click to download full resolution via product page

Caption: Ciprofloxacin inhibits bacterial DNA gyrase, blocking DNA replication and leading to

cell death.
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Potential Mammalian Cell Signaling Pathway

Ciprofloxacin
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Caption: High-dose ciprofloxacin may induce apoptosis in mammalian cells via the p53

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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